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Compound of Interest

Compound Name: L-Methioninamide hydrochloride

Cat. No.: B555339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

L-Methioninamide hydrochloride. It is intended for informational purposes for a professional

audience and should not be considered a substitute for a formal safety data sheet (SDS) or a

comprehensive risk assessment. Specific safety data for L-Methioninamide hydrochloride is

limited; therefore, this guide extrapolates from data on the parent compound, L-methionine,

and general principles of laboratory safety. Always consult the official SDS provided by the

supplier and adhere to all institutional and regulatory safety protocols.

Introduction
L-Methioninamide hydrochloride (CAS No. 16120-92-6) is a derivative of the essential amino

acid L-methionine.[1] It is utilized in various research applications, including studies on amino

acid metabolism and protein engineering.[1] The hydrochloride salt form enhances its stability

and solubility in aqueous solutions, making it suitable for laboratory use.[1] While it is known to

be involved in protein synthesis and as a precursor in biosynthetic pathways, comprehensive

toxicological data specific to L-Methioninamide hydrochloride is not readily available.[1] This

guide consolidates the existing information on its properties and provides recommended safety

and handling procedures, largely based on the well-documented profile of L-methionine.

Physicochemical and Toxicological Properties
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Quantitative data for L-Methioninamide hydrochloride and its parent compound, L-

methionine, are summarized below. The data for L-methionine is provided for context and as a

basis for risk assessment in the absence of specific data for the amide derivative.

Table 1: Physicochemical Properties
Property

L-Methioninamide
Hydrochloride

L-Methionine

CAS Number 16120-92-6[1][2] 63-68-3[3]

Molecular Formula C₅H₁₂N₂OS•HCl[2] C₅H₁₁NO₂S[4]

Molecular Weight 184.68 g/mol [2] 149.21 g/mol [3][4]

Appearance
White to off-white crystalline

powder[1][2]

Colorless or white crystalline

solid[3]

Melting Point 222-226 °C[2] 276-279 °C (decomposes)[4]

Boiling Point 351.8 °C at 760 mmHg
Decomposes below boiling

point[3]

Solubility Soluble in water[1][2] 53.7 g/L in water at 20 °C[4]

Partition Coefficient (log Pow) Not available -1.87 at 30 °C[3]

Table 2: Toxicological Data (L-Methionine)
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Endpoint Value Species Route Reference

LD50 (Acute

Oral)
> 10,000 mg/kg Rat Oral [3]

Skin

Corrosion/Irritatio

n

No skin irritation Rabbit Dermal [3]

Serious Eye

Damage/Irritation
No eye irritation Rabbit Ocular [3]

Carcinogenicity

Not classified as

a carcinogen by

IARC, NTP, or

OSHA

N/A N/A [3]

Hazard Identification and GHS Classification
Based on the available data for L-methionine, L-Methioninamide hydrochloride is not

expected to be classified as a hazardous substance. However, as with any chemical of

unknown toxicity, it should be handled with care.

GHS Classification (L-Methionine): Not a hazardous substance or mixture.[3]

Potential Hazards:

May cause mild irritation to the eyes, skin, and respiratory tract upon direct contact or

inhalation of dust.[5]

Fine dust dispersed in the air may create a combustible dust mixture.[4]

In case of fire, hazardous decomposition products such as carbon oxides, nitrogen oxides

(NOx), and sulfur oxides may be released.[3][4]

Safe Handling and Storage
Personal Protective Equipment (PPE)
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The following PPE is recommended when handling L-Methioninamide hydrochloride powder:

Eye Protection: Safety glasses with side shields or chemical safety goggles.[3][6]

Hand Protection: Nitrile rubber gloves with a minimum thickness of 0.11 mm.[3][5]

Respiratory Protection: A NIOSH/MSHA-approved respirator (e.g., N95 or P1 filter) is

required if dust is generated.[3][5]

Skin and Body Protection: A laboratory coat and appropriate protective clothing to prevent

skin exposure.[4]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

large quantities or when dust generation is likely.[5]

Ensure an eyewash station and safety shower are readily accessible.[5]

Storage
Store in a tightly closed container in a dry and well-ventilated place.[4]

Recommended storage temperature is between 0-8 °C for long-term stability.[7]

The substance may be air-sensitive and hygroscopic; consider storing under an inert gas.[2]

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek medical attention.[3][4]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink two glasses of water.

Consult a doctor if feeling unwell.[3]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Avoid dust formation and inhalation.

Wear appropriate PPE.[3]

Environmental Precautions: Prevent the product from entering drains.[3]

Containment and Cleanup:

Dampen the spilled solid material with water to avoid generating dust.

Sweep up the material and place it into a suitable, labeled container for disposal.[5]

Clean the affected area with soap and water.

Firefighting Measures
Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[3][4]

Specific Hazards: The substance is combustible. In a fire, it may produce toxic fumes of

carbon oxides, nitrogen oxides, and sulfur oxides.[3][4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][4]

Experimental Protocols and Workflows
Detailed experimental protocols for the safety assessment of L-Methioninamide
hydrochloride are not available in the public domain. However, based on standard laboratory

procedures for handling chemical compounds, the following workflows can be proposed.

Diagram 1: General Laboratory Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://axispharm.com/protocol-of-amino-peg/
https://axispharm.com/protocol-of-amino-peg/
https://axispharm.com/protocol-of-amino-peg/
https://pubmed.ncbi.nlm.nih.gov/18552130/
https://axispharm.com/protocol-of-amino-peg/
https://www.bocsci.com/blog/twenty-nine-methods-for-amide-synthesis-mechanisms-characteristics-applications-and-selection/
https://axispharm.com/protocol-of-amino-peg/
https://www.bocsci.com/blog/twenty-nine-methods-for-amide-synthesis-mechanisms-characteristics-applications-and-selection/
https://axispharm.com/protocol-of-amino-peg/
https://www.bocsci.com/blog/twenty-nine-methods-for-amide-synthesis-mechanisms-characteristics-applications-and-selection/
https://www.benchchem.com/product/b555339?utm_src=pdf-body
https://www.benchchem.com/product/b555339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup and Disposal

Review SDS and Conduct
Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Functionality of
Engineering Controls (Fume Hood)

Weigh Compound in a Ventilated Enclosure
to Minimize Dust Exposure

Prepare Solution in a Fume Hood

Decontaminate Work Surfaces

Dispose of Waste in
Accordance with Institutional Policies

Remove PPE and Wash Hands

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b555339?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A logical workflow for the safe handling of L-Methioninamide hydrochloride in a

laboratory setting.

Diagram 2: Emergency Response to Accidental
Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing;
Wash with Soap and Water

Flush Eyes with Water
for 15 minutes

Rinse Mouth;
Do NOT Induce Vomiting

Seek Medical Attention
if Symptoms Persist

Click to download full resolution via product page

Caption: A decision-making flowchart for first aid response to accidental exposure to L-
Methioninamide hydrochloride.

Potential Signaling Pathways and Mechanism of
Toxicity
There are no studies directly investigating the signaling pathways affected by L-
Methioninamide hydrochloride. However, research on L-methionine toxicity in mouse

hepatocytes suggests that at high concentrations, toxicity may be mediated in part by its

metabolic pathways. One study indicated that the transamination pathway, rather than

transmethylation, plays a significant role in L-methionine-induced cytotoxicity in male mouse

hepatocytes. This process can lead to the depletion of glutathione (GSH), a key cellular

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b555339?utm_src=pdf-body
https://www.benchchem.com/product/b555339?utm_src=pdf-body-img
https://www.benchchem.com/product/b555339?utm_src=pdf-body
https://www.benchchem.com/product/b555339?utm_src=pdf-body
https://www.benchchem.com/product/b555339?utm_src=pdf-body
https://www.benchchem.com/product/b555339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


antioxidant, without the formation of glutathione disulfide (GSSG). It is plausible that L-
Methioninamide hydrochloride could be metabolized to L-methionine in vivo, and therefore,

at high concentrations, could potentially share similar mechanisms of toxicity. Further research

is needed to confirm this hypothesis.

Conclusion
L-Methioninamide hydrochloride is a useful research chemical with limited available safety

and toxicological data. The information presented in this guide, largely extrapolated from its

parent compound L-methionine, suggests that it is of low acute toxicity. However, adherence to

good laboratory practices, including the use of appropriate personal protective equipment and

engineering controls, is essential to minimize the risk of exposure and ensure a safe working

environment. Researchers and drug development professionals should always consult the

most up-to-date Safety Data Sheet from their supplier and perform a thorough risk assessment

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. amino acid amides: Topics by Science.gov [science.gov]

2. L-Methionine-dl-sulfoxide metabolism and toxicity in freshly isolated mouse hepatocytes:
Gender differences and inhibition with aminooxyacetic acid - PMC [pmc.ncbi.nlm.nih.gov]

3. Amide coupling Protocol for Amino PEG | AxisPharm [axispharm.com]

4. Twenty-nine Methods for Amide Synthesis: Mechanisms, Characteristics, Applications,
and Selection [bocsci.com]

5. L-methionine toxicity in freshly isolated mouse hepatocytes is gender-dependent and
mediated in part by transamination - PubMed [pubmed.ncbi.nlm.nih.gov]

6. L-Methionine Toxicity in Freshly-Isolated Mouse Hepatocytes is Gender-Dependent and
Mediated in Part by Transamination - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b555339?utm_src=pdf-body
https://www.benchchem.com/product/b555339?utm_src=pdf-body
https://www.benchchem.com/product/b555339?utm_src=pdf-body
https://www.benchchem.com/product/b555339?utm_src=pdf-custom-synthesis
https://www.science.gov/topicpages/a/amino+acid+amides
https://pmc.ncbi.nlm.nih.gov/articles/PMC2574602/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2574602/
https://axispharm.com/protocol-of-amino-peg/
https://www.bocsci.com/blog/twenty-nine-methods-for-amide-synthesis-mechanisms-characteristics-applications-and-selection/
https://www.bocsci.com/blog/twenty-nine-methods-for-amide-synthesis-mechanisms-characteristics-applications-and-selection/
https://pubmed.ncbi.nlm.nih.gov/18552130/
https://pubmed.ncbi.nlm.nih.gov/18552130/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2574759/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2574759/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Methionine-loading test: evaluation of adverse effects and safety in an epidemiological
study - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [L-Methioninamide Hydrochloride: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555339#l-methioninamide-hydrochloride-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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